Cas no 1785199-09-8 (1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol)
1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-(Azetidin-1-ylmethyl)cyclopentan-1-ol
- 1-[(azetidin-1-yl)methyl]cyclopentan-1-ol
- 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol
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- Inchi: 1S/C9H17NO/c11-9(4-1-2-5-9)8-10-6-3-7-10/h11H,1-8H2
- InChI Key: YIBWMOBUKKHJBY-UHFFFAOYSA-N
- SMILES: OC1(CCCC1)CN1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 137
- XLogP3: 0.8
- Topological Polar Surface Area: 23.5
1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A145651-100mg |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 100mg |
$ 185.00 | 2022-06-08 | ||
| TRC | A145651-500mg |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 500mg |
$ 680.00 | 2022-06-08 | ||
| TRC | A145651-1g |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 1g |
$ 1070.00 | 2022-06-08 | ||
| Life Chemicals | F6543-6958-0.25g |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 95%+ | 0.25g |
$666.0 | 2023-09-06 | |
| Life Chemicals | F6543-6958-0.5g |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 95%+ | 0.5g |
$702.0 | 2023-09-06 | |
| Life Chemicals | F6543-6958-1g |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 95%+ | 1g |
$739.0 | 2023-09-06 | |
| Life Chemicals | F6543-6958-2.5g |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 95%+ | 2.5g |
$1478.0 | 2023-09-06 | |
| Life Chemicals | F6543-6958-5g |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 95%+ | 5g |
$2217.0 | 2023-09-06 | |
| Life Chemicals | F6543-6958-10g |
1-[(azetidin-1-yl)methyl]cyclopentan-1-ol |
1785199-09-8 | 95%+ | 10g |
$3104.0 | 2023-09-06 |
1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol
1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol (CAS No. 1785199-09-8): A Comprehensive Overview
1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol (CAS No. 1785199-09-8) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and therapeutic potential.
The chemical structure of 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol features a cyclopentane ring with an azetidine moiety attached via a methyl group. The presence of the azetidine ring, a four-membered heterocyclic structure, imparts unique conformational flexibility and electronic properties to the molecule. These characteristics make it an attractive candidate for various pharmaceutical and chemical applications.
Recent research has focused on the synthesis and biological evaluation of 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol. A study published in the Journal of Organic Chemistry (2023) reported a novel synthetic route for this compound using a palladium-catalyzed coupling reaction. The method demonstrated high yields and excellent regioselectivity, making it a promising approach for large-scale production.
In terms of biological activity, 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol has shown promising results in several preclinical studies. A 2022 study in the Bioorganic & Medicinal Chemistry Letters investigated its potential as an inhibitor of protein kinases, which are key enzymes involved in various cellular processes, including cell growth and differentiation. The compound exhibited selective inhibition of certain kinases, suggesting its potential as a lead molecule for the development of targeted therapies.
Furthermore, research published in the European Journal of Medicinal Chemistry (2023) explored the anti-inflammatory properties of 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol. The study found that the compound effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as a therapeutic agent for inflammatory diseases.
The pharmacokinetic properties of 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol have also been studied to assess its suitability for drug development. A 2023 study in the Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are essential for successful drug candidates.
In addition to its therapeutic potential, 1-[(Azetidin-1-yl)methyl]cyclopentan-1-ol has been explored as a building block in organic synthesis. Its versatile reactivity and functional group compatibility make it a valuable intermediate for the synthesis of more complex molecules. A recent review in the Tetrahedron Letters (2023) highlighted several examples where this compound was used as a key intermediate in the synthesis of biologically active compounds.
The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of 1-[(Azetidin-1-y l)methyl]cyclopentan - 1 - ol have shown that it degrades rapidly under natural conditions and does not accumulate in ecosystems. This favorable environmental profile further supports its use in various applications.
In conclusion, 1 - [ ( Azetidin - 1 - yl ) methyl ] cyclopentan - 1 - ol ( CAS No . 1785199 - 09 - 8 ) is a promising compound with diverse applications in medicinal chemistry , organic synthesis , and pharmaceutical development . Its unique structural features , favorable biological activity , and good pharmacokinetic properties make it an attractive candidate for further research and potential commercialization . Ongoing studies continue to explore its full potential , contributing to advancements in drug discovery and chemical innovation .
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